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Compound of Interest

Compound Name: CHALK

Cat. No.: B1172578 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of chalk, primarily composed of calcium carbonate (CaCO3), within a research or laboratory

environment. While generally considered non-hazardous, adherence to proper disposal

protocols is crucial for maintaining a safe and compliant laboratory.

Chalk Composition and Safety Overview
Chalk is predominantly calcium carbonate, a non-toxic substance.[1] However, some

formulations may contain additives such as pigments (e.g., iron oxides) for color or crystalline

silica.[2] The primary health concerns associated with chalk are mechanical irritation to the

eyes and respiratory system due to dust inhalation.[2][3] Certain types of marking chalk may

contain crystalline silica, which is a known human carcinogen by inhalation.[2] It is crucial to

consult the Safety Data Sheet (SDS) specific to the chalk product in use to be aware of its

exact composition and any potential hazards.
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Chemical
Component

Percentage by
Weight

CAS Number

Occupational
Exposure
Limits (OSHA
PEL)

Notes

Calcium

Carbonate

(CaCO3)

75% - 100% 471-34-1

TWA: 15 mg/m³

(total dust), 5

mg/m³

(respirable

fraction)

The primary

component of

most chalk.[4][5]

Pigments (e.g.,

Iron Oxides)

20% - 25% (in

colored chalk)

1309-37-1 (Red

Iron Oxide)

TWA: 10 mg/m³

(fume)

Used for

coloration in non-

white chalk.[4]

Crystalline Silica

0.1% - 1% (in

some marking

chalks)

14808-60-7

TWA: 0.05

mg/m³

(respirable

fraction)

A potential

carcinogen

present in some

formulations.

TWA (Time-Weighted Average) is the average exposure over an 8-hour workday.

Standard Disposal Procedure for Uncontaminated
Chalk
Uncontaminated chalk, which has not come into contact with hazardous chemicals, is

generally not considered hazardous waste.[2]

Step-by-Step Protocol:

Waste Assessment: Confirm that the chalk has not been contaminated with any laboratory

chemicals or biological materials.

Containerization: Collect the chalk waste (dust and pieces) in a sealed container to prevent

dust from becoming airborne.

Consult Local Regulations: Before disposal, always consult local, state, and federal

environmental regulations.[4][5] Some municipalities may have specific guidelines. For
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instance, some cities permit the disposal of chalk in regular waste destined for a landfill,

while others may allow for it to be composted.[6][7]

Disposal: Based on local guidelines, dispose of the sealed container in the appropriate waste

stream, which is typically the standard municipal solid waste (trash).[1]

Disposal of Chemically Contaminated Chalk
Chalk that has been used to absorb chemical spills or has otherwise been in contact with

hazardous materials must be treated as hazardous waste.

Step-by-Step Protocol:

Hazard Identification: Identify the chemical contaminant(s) that have come into contact with

the chalk.

Consult SDS of Contaminant: Refer to the Safety Data Sheet for the contaminating

chemical(s) to determine the appropriate disposal procedure.

Containerization and Labeling: Place the contaminated chalk in a chemically resistant,

sealable hazardous waste container. The container must be clearly labeled with the words

"Hazardous Waste" and a description of the contents, including the chemical contaminant.

Segregation: Store the container in a designated hazardous waste accumulation area,

segregated from incompatible materials.

Professional Disposal: Arrange for pickup and disposal by a licensed hazardous waste

contractor.[8] Do not dispose of chemically contaminated chalk in the regular trash or down

the drain.[8]

Spill Cleanup Procedures
In the event of a chalk spill, follow these steps to minimize dust exposure:

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses and

gloves. If the spill is large, a NIOSH-approved respirator may be necessary to avoid inhaling

dust.[4]
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Ventilation: Ensure the area is well-ventilated.[4]

Cleanup:

Small Spills: Use a wet-sweep method or a vacuum equipped with a HEPA filter to clean

up the chalk.[3] Avoid dry sweeping, which can generate airborne dust.[3]

Large Spills: Gently cover the spill with damp absorbent pads to prevent dust from

becoming airborne.[2] Collect the material and place it in a suitable, closed container for

disposal.[2][9]

Decontamination: Wash the spill area with water and detergent.[3]

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of chalk in

a laboratory setting.
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Start: Chalk Waste Generated

Is the chalk contaminated with hazardous chemicals?

Dispose as non-hazardous solid waste according to local regulations (e.g., landfill).

No

Treat as hazardous waste.

Yes

No Yes

End: Proper Disposal Complete

Package in a labeled, sealed hazardous waste container.

Dispose of via a licensed hazardous waste contractor.

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of laboratory chalk waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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